Cas no 581806-75-9 (Hexadecanamide, N-(4-amino-3-nitrophenyl)-)

• Product Name: Hexadecanamide, N-(4-amino-3-nitrophenyl)-
• CAS No: 581806-75-9
• MF: C₂₂H₃₇N₃O₃
• MW: 391.547486066818
• CID: 1609202
• PubChem ID: 71443748
• Update Time: 2025-04-21

Hexadecanamide, N-(4-amino-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide, N-(4-amino-3-nitrophenyl)-
• N-(4-amino-3-nitrophenyl)hexadecanamide
• 581806-75-9
• DTXSID40852560

• Inchi： 1S/C22H37N3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-22(26)24-19-16-17-20(23)21(18-19)25(27)28/h16-18H,2-15,23H2,1H3,(H,24,26)
• InChI Key： IRBPXVAXCBONQS-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NC1C=CC(=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 391.28371
• Monoisotopic Mass: 391.28349205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26